![molecular formula C18H14N4OS3 B2361638 N-(6-ethoxy-1,3-benzothiazol-2-yl)-7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-amine CAS No. 862976-02-1](/img/structure/B2361638.png)
N-(6-ethoxy-1,3-benzothiazol-2-yl)-7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-amine
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Description
N-(6-ethoxy-1,3-benzothiazol-2-yl)-7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-amine is a useful research compound. Its molecular formula is C18H14N4OS3 and its molecular weight is 398.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
The synthesis and exploration of the biological activities of benzothiazole derivatives are of significant interest due to their potential antibacterial, antifungal, anticonvulsant, and neuroprotective effects. For instance, benzothiazole derivatives containing benzimidazole and imidazoline moieties have been synthesized and characterized, exhibiting potent antibacterial and entomological activities, including antifeedant, acaricidal, contact toxicity, and stomach toxicity effects (Chaudhary et al., 2011). Another study reports the synthesis of N-(substituted benzothiazol-2-yl)amide derivatives showing significant anticonvulsant and neuroprotective effects, highlighting the therapeutic potential of these compounds (Hassan et al., 2012).
Antiproliferative and Antimicrobial Properties
Research on Schiff bases derived from 1,3,4-thiadiazole compounds reveals their DNA protective ability and strong antimicrobial activity against specific bacterial strains, suggesting their potential in chemotherapy and therapy strategies with minimal cytotoxicity against cancer cells (Gür et al., 2020). Similarly, the synthesis of 4-(6-substituted-1,3-benzothiazol-2-yl)amino-1,3-thiazole-2-amines and their Schiff bases have demonstrated moderate to excellent antimicrobial activity, indicating their potential as therapeutic agents (Amnerkar et al., 2015).
Corrosion Inhibition
Benzothiazole derivatives have also been studied for their corrosion inhibiting effects against steel in acidic solutions, offering insights into their potential industrial applications as protective agents (Hu et al., 2016).
Antioxidant Activities
The synthesis and evaluation of aminothiazole-linked metal chelates have shown promising antimicrobial and antioxidant activities, suggesting their potential for development as drugs enhancing physical performance and as bioactive compounds with high hardness and softness values, contributing to their bioactive nature (Noreen & Sumrra, 2021).
Properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4OS3/c1-3-23-10-4-5-11-14(8-10)25-17(20-11)22-18-21-12-6-7-13-15(16(12)26-18)19-9(2)24-13/h4-8H,3H2,1-2H3,(H,20,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVAVXNLEGJGDGM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC3=NC4=C(S3)C5=C(C=C4)SC(=N5)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4OS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.